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Compound of Interest

5-{[(2-

Compound Name: Methoxyphenyl)amino]jmethyl}-2-
furoic acid

CAS No.: 944890-37-3

Cat. No.: B2723814

Abstract

This application note details the strategic integration of CAS 944890-37-3 (tert-butyl (3R,4R)-3-
amino-4-fluoropiperidine-1-carboxylate) into drug discovery workflows. As a chiral, fluorinated
saturated heterocycle, this intermediate is critical for modulating physicochemical properties
(pKa, LogD) and blocking metabolic soft spots in lead compounds. We provide a validated
protocol for its derivatization, specifically addressing the mitigation of HF elimination—a
common failure mode when handling B-fluoroamines—and ensuring stereochemical integrity
during amide coupling.

Introduction: The "Fluorine Scan" in Medicinal
Chemistry

In modern drug design, the piperidine ring is a privileged scaffold. However, unsubstituted
piperidines often suffer from rapid oxidative metabolism and promiscuous binding (e.g., hERG
channel inhibition) due to high basicity.
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CAS 944890-37-3 offers a precision solution via the gauche effect and inductive withdrawal:

o Metabolic Blocking: The C4-fluorine atom blocks the common site of cytochrome P450-
mediated oxidation.

o pKa Modulation: The electronegative fluorine reduces the pKa of the adjacent C3-amine (and
any resulting amide/amine derivatives), typically lowering basicity by 1-2 log units. This
improves membrane permeability and reduces off-target toxicity.[1]

Conformational Locking: The (3R,4R) stereochemistry dictates a specific ring pucker, often
locking the molecule into a bioactive conformation that enhances ligand-protein binding
affinity.

Chemical Profile & Specifications

Property Specification
CAS Number 944890-37-3
tert-butyl (3R,4R)-3-amino-4-fluoropiperidine-1-
IUPAC Name
carboxylate
Molecular Formula C10H19FN20:2
Molecular Weight 218.27 g/mol
Stereochemistry (3R,4R) [Trans-relationship]
Appearance White to off-white crystalline solid
- Soluble in DCM, MeOH, DMSO; Sparingly
Solubility )
soluble in water
) B-Elimination of HF under strong basic/thermal
Key Risk

stress

Critical Handling Protocol: Prevention of 3-
Elimination
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The juxtaposition of an amino group at C3 and a fluorine atom at C4 creates a system prone to
B-elimination (E1cB mechanism), particularly when the amine is acylated (increasing the acidity
of the C3 proton) and subjected to heat or strong bases.

Mechanism of Failure (The "Gotcha")

If the reaction temperature exceeds 60°C in the presence of bases like DBU or excess
triethylamine, the molecule ejects HF, resulting in a useless enamine/alkene byproduct.

CAS 944890-37-3
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E1cB Mechanism
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Figure 1: Mechanism of HF elimination. Avoiding this pathway is the primary objective of the
protocols below.

Experimental Protocols

Protocol A: Stereoconservative Amide Coupling

Objective: To couple CAS 944890-37-3 with a carboxylic acid (R-COOH) without epimerization
or elimination.[1]

Reagents:

Carboxylic Acid (1.0 equiv)[1]

CAS 944890-37-3 (1.1 equiv)[1]

HATU (1.2 equiv)[1]

DIPEA (Diisopropylethylamine) (2.5 equiv)[1]

Solvent: Anhydrous DMF or DCM[1]
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Step-by-Step Methodology:

Activation: In a flame-dried flask, dissolve the Carboxylic Acid (1.0 mmol) in anhydrous DMF
(5 mL).

Cooling: Cool the solution to 0°C using an ice bath. Note: Temperature control is vital to
suppress elimination.

Base Addition: Add DIPEA (2.5 mmol) dropwise. Stir for 5 minutes.

Coupling Agent: Add HATU (1.2 mmol) in one portion. Stir at 0°C for 15 minutes to form the
activated ester.

Amine Addition: Add CAS 944890-37-3 (1.1 mmol) slowly.

Reaction: Allow the mixture to warm to room temperature (20-25°C). Stir for 4-12 hours. Do
not heat.

Monitoring: Monitor via LC-MS. Look for the product mass [M+H]+. If the mass corresponds
to [M-20]+, elimination has occurred (loss of HF).[1]

Workup: Dilute with EtOAc, wash with saturated NaHCOs (2x), water (1x), and brine (1x).
Dry over Na2S0a.[1]

Protocol B: N-Boc Deprotection (Acidolysis)

Objective: To remove the Boc group to reveal the secondary amine for further scaffolding.[1]

Reagents:

4M HCI in Dioxane (preferred over TFA to avoid volatile fluorinated impurities)[1]

Solvent: 1,4-Dioxane or DCM[1]

Step-by-Step Methodology:

Dissolve the coupled intermediate in minimal DCM.

Cool to 0°C.
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e Add 4M HCI in Dioxane (10 equiv).
o Stir at room temperature for 1-2 hours.
o Evaporation: Concentrate in vacuo at <35°C.

o Critical: Do not use high heat on the rotavap. The hydrochloride salt is stable, but the free
base generated in situ during hot evaporation can degrade.

o Storage: Store as the HCI salt. Do not convert to the free base until immediately prior to the
next step.

Workflow Visualization

The following diagram illustrates the integration of CAS 944890-37-3 into a standard lead
optimization cycle.
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Figure 2: Integration workflow for CAS 944890-37-3 in lead optimization.
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Analytical Validation (QC)

To ensure the integrity of the fluorinated scaffold, standard 1H-NMR is often insufficient due to
overlapping multiplets in the piperidine region.

¢ Recommended Method:19F-NMR (Decoupled).[1]

o Expected Signal: A single distinct peak around -180 to -200 ppm (depending on
solvent/substitution).[1]

 Failure Signal: Appearance of olefinic fluorine signals or disappearance of the signal (if HF is
fully lost).

o Chiral HPLC: Essential to verify that the (3R,4R) configuration has not epimerized to (3R,4S)
during the coupling of the adjacent amine.

References

e BenchChem. "tert-butyl (3R,4R)-3-amino-4-fluoropiperidine-1-carboxylate Properties and
Applications."[1] BenchChem Database.[1] Accessed October 2025.[1] Link[1]

 Scientific Update. "Syn-3-Fluoro-4-aminopiperidine - A story from multiple orientations."
Scientific Update, November 2019. (Discusses the pKa modulation and axial/equatorial
effects of Fluorine in piperidines). Link

e Verniest, G., et al. "Synthesis of aminomethylated 4-fluoropiperidines and 3-
fluoropyrrolidines."[1][2] Organic & Biomolecular Chemistry, 2010.[2] (Provides foundational
chemistry for fluorinated azaheterocycles).[1] Link

o National Center for Biotechnology Information. "PubChem Compound Summary for CID
44548654 (Related Isomer)." PubChem. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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